Cas no 35717-24-9 (1-(4-bromothiophen-3-yl)ethan-1-one)

• Product Name: 1-(4-bromothiophen-3-yl)ethan-1-one
• CAS No: 35717-24-9
• MF: C₆H₅BrOS
• MW: 205.072299718857
• CID: 1091363
• PubChem ID: 15561616
• Update Time: 2025-04-26

1-(4-bromothiophen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromothiophen-3-yl)ethanone
• EN300-159931
• Z1778350568
• CS-0235671
• 35717-24-9
• 1-(4-bromothiophen-3-yl)ethan-1-one
• MFCD18451709
• YWDRRISTDUJCKF-UHFFFAOYSA-N
• DTXSID20574218
• 4-Acetyl-3-bromothiophene
• 4-acetyl-3-bromo-thiophene
• AKOS018146323
• SCHEMBL7204207
• 1-(4-Bromo-3-thienyl)ethanone

• Inchi： 1S/C6H5BrOS/c1-4(8)5-2-9-3-6(5)7/h2-3H,1H3
• InChI Key： YWDRRISTDUJCKF-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1C(C)=O

Computed Properties

• Exact Mass: 203.92445g/mol
• Monoisotopic Mass: 203.92445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.3Ų

Additional information on 1-(4-bromothiophen-3-yl)ethan-1-one

1-(4-Bromothiophen-3-yl)ethanone: A Comprehensive Overview

The compoundCAS NO 35717-24-9, also known as 1-(4-Bromothiophen-3-yl)ethanone, is a synthetic organic compound that has garnered significant attention in the fields of biomedical research and pharmaceutical development. This molecule belongs to the class of thiophene derivatives, which are known for their diverse applications in drug discovery due to their unique chemical properties and potential biological activities.

1-(4-Bromothiophen-3-yl)ethanone features a thiophene ring substituted with a bromine atom at the 4-position and an acetyl group at the 3-position. This structural arrangement makes it a valuable compound for exploring various biological interactions, including antibacterial, antifungal, and cancer therapeutic activities. Recent studies have highlighted its potential as a lead molecule in the development of novel drugs targeting specific disease pathways.

In the realm of biomedical research, this compound has been investigated for its ability to modulate key cellular processes. For instance, it has shown promising results in inhibiting certain enzymes that are implicated in diseases such as cancer and inflammation. Its brominated thiophene moiety contributes to its unique pharmacological profile, making it a subject of interest for researchers seeking to develop targeted therapies.

The synthesis of CAS NO 35717-24-9 involves a series of well-established organic reactions, including bromination and acetylation steps. This accessibility has facilitated its widespread use in academic and industrial laboratories. Moreover, the compound's stability and solubility characteristics make it an ideal candidate for both in vitro and in vivo studies.

Recent advancements in drug delivery systems have also explored the potential of incorporating 1-(4-Bromothiophen-3-yl)ethanone into formulations that enhance its bioavailability. These efforts aim to overcome challenges related to systemic drug distribution and metabolism, thereby improving therapeutic efficacy.

In conclusion, CAS NO 35717-24-9, or 1-(4-Bromothiophen-3-yl)ethanone, stands as a testament to the rich potential of thiophene-based compounds in modern pharmacology. Its versatility, combined with ongoing research into its biological mechanisms, positions it as a key player in the quest for innovative medical solutions.